Methyl 3-hydroxy-5-phenylbenzoate
Cat. No. B2419632
M. Wt: 228.247
InChI Key: WVBJYTHKCQRAIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COC(=O)c1cc(OCc2ccccc2)cc(-c2ccccc2)c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[C:27].[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][c:9]1[cH:10][c:11]([C:21](=[O:22])[O:23][CH3:24])[cH:12][c:13](-[c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[cH:14]1.[CH3:29][CH2:30][OH:31].[H:25][H:26].[Pd:28]>>[OH:8][c:9]1[cH:10][c:11]([C:21](=[O:22])[O:23][CH3:24])[cH:12][c:13](-[c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[cH:14]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C
|
|
Name
|
COC(=O)c1cc(OCc2ccccc2)cc(-c2ccccc2)c1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)c1cc(OCc2ccccc2)cc(-c2ccccc2)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Pd]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)c1cc(O)cc(-c2ccccc2)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
